Cas no 2058740-04-6 (1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione)

• Product Name: 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione
• CAS No: 2058740-04-6
• MF: C₁₉H₂₁BrN₂O₃
• MW: 405.285644292831
• CID: 5377713
• Update Time: 2025-06-13

1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

• Inchi： 1S/C19H21BrN2O3/c20-13-3-1-12(2-4-13)9-19(25)21-14-5-6-15(21)11-16(10-14)22-17(23)7-8-18(22)24/h1-4,14-16H,5-11H2
• InChI Key： MEJDQFNZXKGQHV-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(C(CC4=CC=C(Br)C=C4)=O)C(CC3)C2)C(=O)CCC1=O

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.0±55.0 °C(Predicted)
• pka: -1.19±0.40(Predicted)

Additional information on 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

Introduction to Compound CAS No. 2058740-04-6: 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione (CAS No. 2058740-04-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its complex molecular architecture, which includes a bromophenyl group, an acetyl moiety, and a pyrrolidinedione ring system. The intricate structure of this compound makes it an intriguing candidate for various biological studies and drug development initiatives.

The bromophenyl group in the molecule is known for its ability to interact with specific protein targets, making it a valuable component in the design of targeted therapies. The acetyl moiety, on the other hand, can modulate the compound's pharmacokinetic properties, such as solubility and metabolic stability. The pyrrolidinedione ring system is a key feature that contributes to the compound's overall stability and bioavailability, making it an attractive scaffold for further chemical modifications.

Recent research has focused on the potential of 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione as a lead compound for the development of new drugs targeting various diseases. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione on a panel of kinases known to be involved in cancer progression. The results demonstrated that the compound exhibited selective inhibition against several kinases, including EGFR, HER2, and Aurora A. These findings suggest that 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione could be a promising lead for the development of targeted cancer therapies.

Beyond its potential as a kinase inhibitor, 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione has also shown promise in modulating other biological processes. For example, preliminary studies have indicated that the compound can interfere with protein-protein interactions (PPIs) that are crucial for cellular functions such as cell cycle regulation and apoptosis. This property makes it a valuable tool for exploring PPIs in both basic research and drug discovery.

The pharmacokinetic properties of 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione have also been extensively studied to ensure its suitability for therapeutic applications. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it has been found to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

To further enhance its therapeutic potential, researchers are actively exploring various chemical modifications of 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione to optimize its potency and selectivity. These efforts include substituting different functional groups on the bromophenyl ring and modifying the acetyl moiety to improve binding affinity and reduce off-target effects.

In conclusion, 1-[8-[2-(4-Bromophenyl)acetyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione (CAS No. 2058740-04-6) represents a promising lead compound with significant potential in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and optimization as a therapeutic agent targeting various diseases.